Cas no 1807135-80-3 (Methyl 2-(difluoromethyl)-5-fluoro-6-nitropyridine-3-acetate)

• Product Name: Methyl 2-(difluoromethyl)-5-fluoro-6-nitropyridine-3-acetate
• CAS No: 1807135-80-3
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4883819
• Update Time: 2025-10-31

Methyl 2-(difluoromethyl)-5-fluoro-6-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-fluoro-6-nitropyridine-3-acetate

• Inchi： 1S/C9H7F3N2O4/c1-18-6(15)3-4-2-5(10)9(14(16)17)13-7(4)8(11)12/h2,8H,3H2,1H3
• InChI Key： IYCILHWZUBDXKY-UHFFFAOYSA-N
• SMILES： FC1=C([N+](=O)[O-])N=C(C(F)F)C(=C1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.6
• Topological Polar Surface Area: 85

Additional information on Methyl 2-(difluoromethyl)-5-fluoro-6-nitropyridine-3-acetate

Comprehensive Overview of Methyl 2-(difluoromethyl)-5-fluoro-6-nitropyridine-3-acetate (CAS No. 1807135-80-3)

Methyl 2-(difluoromethyl)-5-fluoro-6-nitropyridine-3-acetate (CAS No. 1807135-80-3) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, combining fluoro and nitro substituents, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in developing next-generation therapeutics and sustainable agrochemicals, aligning with global trends toward precision medicine and environmentally friendly farming practices.

The growing interest in Methyl 2-(difluoromethyl)-5-fluoro-6-nitropyridine-3-acetate is reflected in its frequent appearance in scientific literature and patent filings. Its CAS No. 1807135-80-3 serves as a critical identifier for regulatory and commercial purposes. The compound's pyridine core is a hallmark of many FDA-approved drugs, and its modified derivatives are often investigated for their antimicrobial, anti-inflammatory, and anticancer properties. In agrochemistry, its nitro and fluoro groups contribute to herbicidal and fungicidal activities, addressing the demand for low-residue crop protection solutions. These attributes make it a focal point for industries striving to meet stringent environmental and safety standards.

From a synthetic chemistry perspective, Methyl 2-(difluoromethyl)-5-fluoro-6-nitropyridine-3-acetate exemplifies the strategic use of halogenation and nitration to enhance molecular reactivity. Its difluoromethyl group, in particular, is a sought-after motif in medicinal chemistry due to its ability to improve metabolic stability and bioavailability. Recent studies highlight its utility in cross-coupling reactions and catalyzed transformations, enabling the creation of complex molecular architectures. As the pharmaceutical industry shifts toward fragment-based drug design, this compound's versatility positions it as a key building block for high-throughput screening libraries.

Environmental and regulatory considerations also play a pivotal role in the adoption of Methyl 2-(difluoromethyl)-5-fluoro-6-nitropyridine-3-acetate. With increasing scrutiny on chemical persistence and ecotoxicity, researchers are optimizing its derivatives for biodegradability and low bioaccumulation. This aligns with the principles of green chemistry, a trending topic in both academic and industrial circles. Furthermore, its potential applications in photodynamic therapy and diagnostic imaging are being explored, leveraging its nitroaromatic properties for advanced medical technologies.

In conclusion, Methyl 2-(difluoromethyl)-5-fluoro-6-nitropyridine-3-acetate (CAS No. 1807135-80-3) represents a convergence of innovation in synthetic chemistry and applied sciences. Its multifaceted utility underscores its importance in addressing contemporary challenges in healthcare and agriculture. As research progresses, this compound is poised to play an even greater role in shaping sustainable solutions for a rapidly evolving world.